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Compound of Interest

1-(Pyridin-2-ylmethyl)piperidine-4-
Compound Name:
carboxylic acid

Cat. No.: B065591

An In-Depth Technical Guide to 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid (CAS:
685827-70-7)

Disclaimer: This document serves as a summary of publicly available information. Significant
gaps exist in the scientific literature regarding the synthesis, biological activity, and
experimental protocols for 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid.

Section 1: Core Chemical Information

1-(Pyridin-2-yImethyl)piperidine-4-carboxylic acid is a heterocyclic compound featuring a
pyridine ring linked via a methylene bridge to a piperidine-4-carboxylic acid moiety.

Physicochemical Properties

A summary of the available quantitative data for this compound is presented in Table 1. It is
important to note that comprehensive experimental data for properties such as solubility,
melting point, and boiling point are not readily available in the public domain.

Table 1: Physicochemical Data for 1-(Pyridin-2-yImethyl)piperidine-4-carboxylic acid
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Property Value Source

CAS Number 685827-70-7 Multiple supplier catalogs
Molecular Formula C11H14N202 [1][2]

Molecular Weight 206.24 g/mol [11[2]

Appearance Data not available

Solubility Data not available

Melting Point Data not available

Boiling Point Data not available

Chemical Structure

The structural representation of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid is
provided below.

Caption: 2D representation of the molecular structure.

Section 2: Synthesis and Manufacturing

Detailed and verified experimental protocols for the synthesis of 1-(Pyridin-2-
ylmethyl)piperidine-4-carboxylic acid are not published in peer-reviewed scientific literature.
However, based on general principles of organic chemistry, a plausible synthetic route can be
hypothesized.

Hypothetical Synthetic Pathway

A potential method for the synthesis of this compound is the N-alkylation of piperidine-4-
carboxylic acid with 2-(chloromethyl)pyridine or a similar reactive pyridine derivative.

Hypothetical Synthesis Workflow

N-Alkylation Reaction
(Solvent, Base)

Step 2: Purification

Piperidine-4-carboxylic acid + 2-(Chloromethyl)pyridine 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic acid
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Caption: A possible synthetic workflow for the title compound.

Note: This proposed pathway is purely hypothetical and would require experimental validation
to determine optimal reaction conditions, yields, and purification methods.

Section 3: Biological Activity and Potential
Applications

There is a notable absence of published research on the biological activity, pharmacological
profile, or potential therapeutic applications of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic
acid. The piperidine and pyridine moieties are common scaffolds in medicinal chemistry,
suggesting that this compound could be of interest for screening in various biological assays.
However, without any experimental data, its role in any signaling pathway or its efficacy as a
drug candidate remains entirely speculative.

Section 4: Experimental Protocols

A thorough search of scientific databases and patent literature did not yield any specific
experimental protocols involving the use of 1-(Pyridin-2-ylmethyl)piperidine-4-carboxylic
acid.

Section 5: Summary and Future Directions

1-(Pyridin-2-yImethyl)piperidine-4-carboxylic acid is a chemical entity for which there is a
significant deficit of publicly available scientific information. While its basic chemical identity is
established, a comprehensive understanding of its synthesis, properties, and biological function
is lacking.
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Caption: Current status of available information.

Future research efforts would be necessary to elucidate the fundamental characteristics of this
compound. Key areas for investigation would include the development of a reliable synthetic
route, characterization of its physicochemical properties, and comprehensive screening for
biological activity to determine any potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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